Cas no 2228299-40-7 (tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate
• CAS No: 2228299-40-7
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 6423196
• PubChem ID: 165640943
• Update Time: 2025-07-21

tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate
• EN300-1898553
• tert-butyl N-[4-(1-aminoethyl)-3-hydroxyphenyl]carbamate
• 2228299-40-7

• Inchi： 1S/C13H20N2O3/c1-8(14)10-6-5-9(7-11(10)16)15-12(17)18-13(2,3)4/h5-8,16H,14H2,1-4H3,(H,15,17)
• InChI Key： SNQNZWMPAKARIK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)O)C(C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate

Introduction to tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate (CAS No: 2228299-40-7)

tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2228299-40-7, this compound represents a unique structural motif that combines a hydroxyl group, an aminoethyl side chain, and a carbamate functional group, all anchored to a phenyl ring. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound’s structure is particularly intriguing due to its potential biological activity. The hydroxyl group and the aminoethyl side chain introduce polar characteristics, which can enhance solubility and binding affinity to biological targets. Meanwhile, the carbamate moiety is a well-known pharmacophore in drug design, often found in active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and interact with biological macromolecules. The tert-butyl group further modifies the electronic properties of the molecule, influencing its reactivity and stability.

In recent years, there has been growing interest in developing small-molecule modulators that target specific biological pathways. tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate has emerged as a promising candidate in this context. Its unique structural features suggest potential applications in the inhibition of enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegeneration. Researchers have been exploring its derivatives as lead compounds for further optimization.

One of the most exciting aspects of this compound is its role in medicinal chemistry research. The combination of a hydroxyl group, an aminoethyl side chain, and a carbamate functional group provides multiple sites for chemical modification. This flexibility allows chemists to fine-tune the properties of the molecule, such as its solubility, metabolic stability, and target specificity. For instance, derivatives of tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate have been investigated for their potential as kinase inhibitors or as modulators of protein-protein interactions.

Recent studies have highlighted the compound’s utility in fragment-based drug discovery (FBDD). FBDD is an approach that relies on identifying small molecules with high affinity for biological targets through high-throughput screening (HTS) or other techniques. tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate has been used as a scaffold to identify novel fragments that can be further developed into lead compounds. This approach has proven particularly effective in targeting difficult-to-drug proteins, such as those involved in cancer metabolism.

The synthesis of tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the carbamate bond, which can be achieved through reactions such as urea formation or carbamate coupling reactions. The introduction of the aminoethyl side chain typically involves nucleophilic substitution or condensation reactions with appropriate precursors.

In terms of applications, tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate has shown promise not only as an intermediate but also as an active compound itself. Preliminary studies have suggested that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its structural features make it a good candidate for developing prodrugs that can enhance bioavailability or targeted delivery to specific tissues.

The pharmaceutical industry is increasingly focused on developing innovative therapies that address unmet medical needs. Compounds like tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate play a crucial role in this effort by providing starting points for drug discovery programs. By leveraging computational chemistry and machine learning techniques, researchers can predict the biological activity of these compounds more efficiently than traditional methods alone.

Moreover, green chemistry principles are being integrated into synthetic routes to minimize environmental impact. This includes using sustainable solvents, reducing waste generation, and optimizing reaction conditions for energy efficiency. The synthesis of tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate exemplifies these efforts by demonstrating how modern synthetic methodologies can be applied to produce complex molecules responsibly.

Future research directions for tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate include exploring its potential in combination therapies and investigating its mechanism of action at a molecular level. By understanding how it interacts with biological targets, researchers can design more effective derivatives with improved pharmacological profiles. Additionally, preclinical studies are needed to assess its safety and efficacy before moving into human trials.

In conclusion,tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate (CAS No: 2228299-40-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,tert-butyl N-4-(1-aminoethyl)-3-hydroxyphenylcarbamate is poised to play an important role in shaping the future of drug discovery.